Cas no 2163452-57-9 (Cyclohexanemethanamine, 4-ethoxy-α-methyl-)

• Product Name: Cyclohexanemethanamine, 4-ethoxy-α-methyl-
• CAS No: 2163452-57-9
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5951428
• PubChem ID: 154842559
• Update Time: 2025-06-13

Cyclohexanemethanamine, 4-ethoxy-α-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanamine, 4-ethoxy-α-methyl-
• 2163452-57-9
• 1-(4-ethoxycyclohexyl)ethan-1-amine
• EN300-5255485

• Inchi： 1S/C10H21NO/c1-3-12-10-6-4-9(5-7-10)8(2)11/h8-10H,3-7,11H2,1-2H3
• InChI Key： FAUSPFNETGTXBE-UHFFFAOYSA-N
• SMILES： C1(C(C)N)CCC(OCC)CC1

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.91±0.1 g/cm3(Predicted)
• Boiling Point: 235.6±13.0 °C(Predicted)
• pka: 10.74±0.29(Predicted)

Additional information on Cyclohexanemethanamine, 4-ethoxy-α-methyl-

Comprehensive Overview of Cyclohexanemethanamine, 4-ethoxy-α-methyl- (CAS No. 2163452-57-9)

Cyclohexanemethanamine, 4-ethoxy-α-methyl- (CAS No. 2163452-57-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique cyclohexane backbone and ethoxy and methyl functional groups, offers a versatile platform for synthetic applications. Its molecular structure, which includes a 4-ethoxy substitution and an α-methyl group, contributes to its distinct chemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for customized chemical intermediates like Cyclohexanemethanamine, 4-ethoxy-α-methyl- has surged, driven by advancements in drug discovery and sustainable chemistry. Researchers are particularly interested in its potential as a chiral building block, which is critical for the development of enantioselective pharmaceuticals. The compound's stereochemical properties are also being explored for applications in asymmetric catalysis, a hot topic in green chemistry. With the rise of AI-driven molecular design, this compound has been flagged in computational studies for its potential to optimize reaction pathways and reduce waste.

The synthesis of Cyclohexanemethanamine, 4-ethoxy-α-methyl- typically involves multi-step organic reactions, including Grignard reactions and reductive amination. Its ethoxy group enhances solubility in polar solvents, while the methyl group introduces steric effects that can influence reactivity. These features make it a popular choice for high-throughput screening in medicinal chemistry, where researchers seek to identify novel bioactive molecules. Additionally, its stability under various conditions has made it a candidate for long-term storage in chemical libraries.

From an industrial perspective, Cyclohexanemethanamine, 4-ethoxy-α-methyl- is often discussed in the context of scalable synthesis and process optimization. Companies are investing in continuous flow chemistry to produce such intermediates more efficiently, aligning with the global push toward sustainable manufacturing. Environmental, Social, and Governance (ESG) criteria are increasingly influencing the chemical industry, and this compound's potential for low-energy synthesis positions it favorably in this regard.

Another area of interest is the compound's role in flavor and fragrance applications. The cyclohexane moiety is a common scaffold in terpenes and other aroma compounds, and the ethoxy group can impart unique olfactory characteristics. Perfumers and food scientists are exploring derivatives of this compound to create novel synthetic flavors, catering to the growing demand for clean-label ingredients.

In the realm of material science, Cyclohexanemethanamine, 4-ethoxy-α-methyl- has been investigated for its potential in polymer modification. Its ability to act as a cross-linking agent or chain extender could improve the mechanical properties of plastics and resins. This aligns with the broader trend of developing high-performance materials for automotive, aerospace, and electronics industries.

Safety and regulatory compliance are paramount when working with Cyclohexanemethanamine, 4-ethoxy-α-methyl-. While it is not classified as a hazardous substance under current regulations, proper handling protocols must be followed to ensure workplace safety. Material Safety Data Sheets (MSDS) provide detailed guidance on storage, handling, and disposal, emphasizing the importance of risk assessment in chemical operations.

Looking ahead, the future of Cyclohexanemethanamine, 4-ethoxy-α-methyl- appears promising, with ongoing research exploring its applications in biocatalysis and nanotechnology. As the chemical industry continues to evolve, this compound is likely to play a pivotal role in the development of next-generation smart materials and therapeutic agents. Its versatility and adaptability make it a cornerstone in modern synthetic chemistry.